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Compound of Interest

Compound Name: 3-Amino-5-mercapto-1,2,4-triazole

Cat. No.: B094436

An In-depth Technical Guide on the Solubility of 3-Amino-5-mercapto-1,2,4-triazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-Amino-5-
mercapto-1,2,4-triazole (3-AMT) in various solvents. The information contained herein is
essential for researchers and professionals involved in the development of pharmaceuticals,
agrochemicals, and other applications where 3-AMT is utilized as a key intermediate.
Understanding the solubility characteristics of this compound is critical for process design,
formulation development, and ensuring optimal reaction conditions.

Core Overview

3-Amino-5-mercapto-1,2,4-triazole is a heterocyclic compound with the molecular formula
C2H4Na4S. It serves as a versatile building block in organic synthesis, particularly in the
preparation of various biologically active molecules. Its solubility profile dictates the choice of
solvents for synthesis, purification, and formulation, directly impacting the efficiency, yield, and
purity of the final product.

Data Presentation: Solubility of 3-Amino-5-
mercapto-1,2,4-triazole

The following table summarizes the known quantitative and qualitative solubility data for 3-
Amino-5-mercapto-1,2,4-triazole in a range of common solvents. It is important to note that
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comprehensive quantitative data across a wide spectrum of organic solvents is not readily
available in published literature. The data presented is compiled from various sources,
including chemical supplier safety data sheets and qualitative descriptions in research articles.
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Solvent Temperature (°C) Solubility Observations
Clear, faintly yellow to
Water Room Temperature 25 mg/mL[1] i
yellow solution.[1]
Hot Water Not Specified Soluble[2][3] -
N ] Contradictory
Water Not Specified Slightly Soluble o ]
qualitative data exists.
Ethanol Not Specified Soluble -
Methanol Not Specified Soluble -
Acidic Solutions Not Specified Soluble -
Alkaline Solutions Not Specified Insoluble -
Based on high
N-methyl-2- ) ) - o
) Data Not Available Likely Soluble solubility of similar
pyrrolidone (NMP) )
triazoles.
) ) Common solvent for
Dimethyl Sulfoxide , _ _
Data Not Available Likely Soluble polar heterocyclic
(DMSO)
compounds.

) i Common solvent for
Dimethylformamide ) ) )
(DMF) Data Not Available Likely Soluble polar heterocyclic

compounds.
) ) Based on solubility of
Acetone Data Not Available Sparingly Soluble

similar triazoles.

Ethyl Acetate

Data Not Available

Sparingly to Insoluble

Based on solubility of

similar triazoles.

Based on solubility of

Acetonitrile Data Not Available Sparingly to Insoluble o )
similar triazoles.
) Based on solubility of
n-Propanol Data Not Available Soluble o )
similar triazoles.
) Based on solubility of
Isopropanol Data Not Available Soluble o )
similar triazoles.
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) ) Based on solubility of
2-Butanone (MEK) Data Not Available Sparingly Soluble o )
similar triazoles.

) ) ) Based on solubility of
1,4-Dioxane Data Not Available Sparingly Soluble o ]
similar triazoles.

Note: The solubility in many organic solvents is inferred from the behavior of structurally related
compounds, such as 3-amino-1,2,4-triazole. Experimental verification is highly recommended
for specific applications.

Experimental Protocols: Determination of
Equilibrium Solubility

The most widely accepted and reliable method for determining the equilibrium solubility of a
compound is the isothermal saturation shake-flask method.[4][5][6] This method involves
equilibrating an excess amount of the solid compound with the solvent of interest at a constant
temperature until the solution is saturated.

Key Experimental Method: Isothermal Saturation
(Shake-Flask)

1. Materials and Equipment:

e 3-Amino-5-mercapto-1,2,4-triazole (pure solid)

o Selected solvents (analytical grade)

e Thermostatic shaker bath or incubator

 Vials or flasks with tight-fitting caps

e Analytical balance

« Filtration device (e.g., syringe filters with a pore size of 0.45 um or less)

o Calibrated thermometer
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Analytical instrumentation for concentration measurement (e.g., UV-Vis spectrophotometer,
HPLC)

. Procedure:

Preparation: Add an excess amount of solid 3-Amino-5-mercapto-1,2,4-triazole to a series
of vials or flasks, each containing a known volume of the desired solvent. The excess solid is
crucial to ensure that equilibrium with the saturated state is reached.

Equilibration: Seal the containers and place them in a thermostatic shaker bath set to the
desired temperature. Agitate the samples for a sufficient period to allow the system to reach
equilibrium. This can range from 24 to 72 hours, depending on the compound and solvent
system.[6] Preliminary studies may be required to determine the optimal equilibration time.

Phase Separation: Once equilibrium is achieved, allow the samples to stand undisturbed at
the constant temperature for a period to allow the undissolved solid to settle. Carefully
withdraw an aliquot of the supernatant using a syringe and immediately filter it through a
membrane filter to remove any undissolved particles.

Analysis: Accurately dilute the clear filtrate with the same solvent to a concentration that falls
within the linear range of the analytical method. Determine the concentration of 3-Amino-5-
mercapto-1,2,4-triazole in the diluted filtrate using a validated analytical technique such as
UV-Vis spectrophotometry or HPLC.

Calculation: Calculate the solubility of the compound in the solvent at the specified
temperature, taking into account the dilution factor. The results are typically expressed in
units such as mg/mL, g/L, or mol/L.

Mandatory Visualization

The following diagrams illustrate the logical workflow for determining the solubility of 3-Amino-
5-mercapto-1,2,4-triazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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